Cas no 1998216-12-8 (Tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate
• CAS No: 1998216-12-8
• MF: C₁₉H₂₃F₃N₂O₄
• MW: 400.392135858536
• CID: 3040599
• PubChem ID: 122198521
• Update Time: 2025-06-25

Tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate
• tert-butyl 3-oxo-4-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]-1,4-diazepane-1-carboxylate
• AK545278
• YED21612
• tert-butyl 3-oxo-4-{2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl}-1,4-diazepane-1-carboxylate
• 1998216-12-8
• AKOS030632766
• DS-19376
• CS-0161033
• tert-Butyl3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate
• C73785
• Tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C19H23F3N2O4/c1-18(2,3)28-17(27)24-10-4-9-23(16(26)12-24)11-15(25)13-5-7-14(8-6-13)19(20,21)22/h5-8H,4,9-12H2,1-3H3
• InChI Key： PQMIJJNQRXSNNK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CN1C(CN(C(=O)OC(C)(C)C)CCC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 400.16099171g/mol
• Monoisotopic Mass: 400.16099171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 3.1

Additional information on Tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate

Tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate and Its Significance in Modern Chemical Biology

Tert-Butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate, with the CAS number 1998216-12-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepane derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group in its structure enhances its pharmacological profile, making it a promising candidate for further research and development.

The molecular structure of Tert-butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate incorporates several key functional groups that contribute to its reactivity and biological activity. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the oxo groups and the ethyl side chain attached to the diazepane core introduce regions for possible hydrogen bonding and hydrophobic interactions, which are crucial for drug-receptor binding.

Recent studies have highlighted the importance of diazepane derivatives in the development of novel therapeutic agents. These compounds have shown potential in various pharmacological contexts, including neuroprotective, anti-inflammatory, and antimicrobial applications. The specific modification of Tert-butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate with a trifluoromethyl group has been particularly noted for its ability to enhance binding affinity and metabolic stability, making it an attractive scaffold for drug design.

In the realm of chemical biology, the synthesis and characterization of such complex molecules are essential for understanding their mechanisms of action. The synthesis of Tert-butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve high yields and purity.

The trifluoromethyl group in the molecule is a key feature that contributes to its unique properties. This group is known to increase lipophilicity and binding affinity at biological targets, which is beneficial for drug development. Additionally, the presence of multiple oxygen-containing functional groups allows for diverse interactions with biological molecules, making this compound a versatile tool in medicinal chemistry.

Current research in chemical biology is increasingly focusing on the development of small molecules that can modulate biological pathways effectively. Tert-butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate has been investigated for its potential role in modulating various signaling pathways involved in diseases such as cancer and neurodegenerative disorders. Preliminary studies suggest that this compound may interact with specific enzymes and receptors, leading to therapeutic effects.

The pharmacokinetic properties of Tert-butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate are also of great interest. Its structural features influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring efficacy in clinical settings.

In conclusion, Tert-butyl 3-oxo-4-(2-oxo-2-(4-(trifluoromethyl)phenyl)ethyl)-1,4-diazepane-1-carboxylate represents a significant advancement in the field of chemical biology. Its unique structure and functional groups make it a valuable tool for research into various therapeutic applications. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the development of novel treatments for human diseases.